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Compound of Interest

Compound Name: 2,2-Dichlorobutane

Cat. No.: B1583581

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of
2,2-Dichlorobutane, ensuring compliance with hazardous waste regulations and promoting
laboratory safety. The following step-by-step procedures are designed to provide clear,
actionable guidance for handling this chemical waste.

Immediate Safety and Hazard Information

2,2-Dichlorobutane is a hazardous chemical that requires careful handling at all times. It is
classified as a flammable liquid and vapor.[1][2] It is also known to cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] Adherence to strict safety protocols is
mandatory to prevent injury and environmental contamination.

Key Hazards:

o Flammability: Vapors may form explosive mixtures with air and can travel to an ignition
source and flash back.[3] Keep away from heat, sparks, open flames, and hot surfaces.[2]

e Irritation: Causes significant irritation to skin and eyes and may irritate the respiratory
system.[1]

e Environmental: As a chlorinated hydrocarbon, improper disposal can lead to environmental
harm. Wastes from the production of chlorinated aliphatic hydrocarbons are regulated as
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hazardous by the EPA.[4][5]

Chemical and Hazard Data

The following table summarizes key quantitative data for 2,2-Dichlorobutane.

Property Value Source(s)
Molecular Formula CaHsCl2 [1]
Molecular Weight 127.01 g/mol [1]

Boiling Point 104 °C [6]

Flash Point 27 °C [6]

Density 1.112 g/cm3 at 20 °C [2]

GHS Hazard Statements H226, H315, H319, H335 [1][6]

UN Number UN1993

Hazard Class 3 (Flammable Liquid)

Detailed Disposal Protocol

This protocol outlines the standard operating procedure for the safe collection, storage, and
disposal of 2,2-Dichlorobutane waste in a laboratory setting.

1. Waste ldentification and Classification

e Hazardous Waste Determination: Due to its flammability and classification as a chlorinated
hydrocarbon, 2,2-Dichlorobutane must be managed as a hazardous waste.[3][4][7] Do not
mix it with non-hazardous waste.[8]

o Waste Stream: This waste falls under the category of halogenated organic solvents.
2. Required Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye
and face protection regulations.[3]
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Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).
Skin and Body Protection: A flame-retardant lab coat is required. Ensure skin is not exposed.

Work Area: All handling of 2,2-Dichlorobutane and its waste must be conducted inside a
certified chemical fume hood.

. Waste Segregation and Collection

Dedicated Waste Container: Collect 2,2-Dichlorobutane waste in a dedicated, properly
labeled container.

Avoid Mixing: Do not mix 2,2-Dichlorobutane waste with other waste streams, particularly
incompatible materials like strong oxidizing agents, strong bases, or acids.[7] Mixing wastes
can create dangerous reactions or complicate the disposal process.

. Containerization and Labeling

Container Selection: Use a container made of a compatible material (e.g., glass or
polyethylene) that is in good condition, free of leaks, and has a secure, tight-fitting screw
cap.[8][9] The original product container can often be used.

Labeling:

o As soon as waste is first added to the container, affix a hazardous waste tag provided by
your institution's Environmental Health and Safety (EHS) department.[10]

o Clearly write the words "HAZARDOUS WASTE".[8][9]

o List all constituents by their full chemical name (i.e., "2,2-Dichlorobutane”) and their
approximate concentrations. Do not use abbreviations or formulas.

o Indicate the specific hazards (e.g., Flammabile, Irritant).[9]
. On-Site Storage (Satellite Accumulation Area)

Location: Store the waste container at or near the point of generation, in a designated
Satellite Accumulation Area (SAA).[8]
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Container Management: Keep the waste container closed at all times except when adding
waste.[9][10]

Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks or spills.

Segregation: Store the container segregated from incompatible materials.

Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA.[9]
[10]

. Arranging for Professional Disposal

Contact EHS: Once the container is full or the waste is no longer being generated, contact
your institution's EHS or hazardous waste management office to schedule a pickup. Do not
transport hazardous waste yourself.[10]

Disposal Method: The waste will be transported to a licensed Treatment, Storage, and
Disposal Facility (TSDF) for proper disposal, likely via high-temperature incineration. The
precautionary statement P501 directs users to "Dispose of contents/container to an
approved waste disposal plant”.[3]

. Spill and Emergency Procedures

Small Spills (in fume hood):

o

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

o

Collect the contaminated absorbent material using non-sparking tools.[3]

[¢]

Place the collected material into a designated hazardous waste container.

o

Clean the spill area thoroughly.

Large Spills or Spills Outside a Fume Hood:

o Evacuate the immediate area.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://apps.ecology.wa.gov/publications/documents/1504015.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://apps.ecology.wa.gov/publications/documents/1504015.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2130706&productDescription=1+2-DICHLOROBUTANE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2130706&productDescription=1+2-DICHLOROBUTANE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Alert others and your supervisor.
o If there is a fire or significant vapor release, pull the fire alarm and evacuate the building.
o Contact your institution's emergency response team or EHS immediately.

Do NOT attempt to dispose of 2,2-Dichlorobutane by pouring it down the drain. This is illegal
and environmentally harmful.[10]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,2-
Dichlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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